4-{[(5-methyl-1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}butanoic acid

• IUPAC Name: 4-[(5-methyl-1,3-diphenylpyrazole-4-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C21H21N3O3/c1-15-19(21(27)22-14-8-13-18(25)26)20(16-9-4-2-5-10-16)23-24(15)17-11-6-3-7-12-17/h2-7,9-12H,8,13-14H2,1H3,(H,22,27)(H,25,26)
• InChI Key: IEMMVAFDGCJLIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NCCCC(=O)O
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

The compound “4-{[(5-methyl-1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}butanoic acid” is a complex organic molecule that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring in this compound is substituted with two phenyl groups and a methyl group. The entire pyrazole moiety is attached to a butanoic acid group via a carbonyl-amino linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, which is a five-membered ring with two nitrogen atoms. The phenyl groups, being aromatic, would contribute to the overall stability of the molecule. The carbonyl-amino linkage would have a polar character, and the butanoic acid group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the specific conditions and reagents used. The phenyl groups might undergo electrophilic aromatic substitution reactions, and the carbonyl group could be involved in various addition reactions. The butanoic acid group could undergo reactions typical of carboxylic acids, such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the polar carbonyl-amino linkage and the butanoic acid group could increase its solubility in polar solvents. The aromatic character of the phenyl groups and the pyrazole ring could contribute to its stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. Many pyrazole derivatives have been found to exhibit cytotoxic activity, which could pose a hazard if not handled properly.

Future Directions

Future research could focus on exploring the biological activities of this compound and related derivatives. Given the wide range of activities exhibited by other pyrazole derivatives, this compound could potentially have interesting biological properties worth investigating.